Cas no 36574-66-0 (1-Propanaminium,3-amino-N-(carboxymethyl)-N,N-dimethyl-, inner salt)

1-Propanaminium,3-amino-N-(carboxymethyl)-N,N-dimethyl-, inner salt structure
36574-66-0 structure
Product Name:1-Propanaminium,3-amino-N-(carboxymethyl)-N,N-dimethyl-, inner salt
CAS No:36574-66-0
MF:C7H16N2O2
MW:160.214141845703
CID:296348
PubChem ID:57681455
Update Time:2025-04-19

1-Propanaminium,3-amino-N-(carboxymethyl)-N,N-dimethyl-, inner salt Chemical and Physical Properties

Names and Identifiers

    • 1-Propanaminium,3-amino-N-(carboxymethyl)-N,N-dimethyl-, inner salt
    • (3-Aminopropyl)dimethylammonioacetate
    • [(3-Aminopropyl)dimethylamino]acetic acid betaine
    • CAB 35
    • 36574-66-0
    • UNII-F8960457Q8
    • ((3-Aminopropyl)dimethylamino)acetic acid betaine
    • Q27277802
    • F8960457Q8
    • Synthecol cab
    • Hiampho PB
    • Inchi: 1S/C7H16N2O2/c1-9(2,5-3-4-8)6-7(10)11/h3-6,8H2,1-2H3
    • InChI Key: LJXQDBPJFICXJU-UHFFFAOYSA-N
    • SMILES: [O-]C(C[N+](C)(C)CCCN)=O

Computed Properties

  • Exact Mass: 160.121177757g/mol
  • Monoisotopic Mass: 160.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.3
  • Topological Polar Surface Area: 66.2Ų
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